Cas no 5361-46-6 (Benzo[b]quinolizin-5-ium-10-sulfonate)

• Product Name: Benzo[b]quinolizin-5-ium-10-sulfonate
• CAS No: 5361-46-6
• MF: C₁₃H₉NO₃S
• MW: 259.280462026596
• CID: 938841
• PubChem ID: 5015174
• Update Time: 2025-04-19

Benzo[b]quinolizin-5-ium-10-sulfonate Chemical and Physical Properties

Names and Identifiers

• Benzo[b]quinolizin-5-ium-10-sulfonate
• 10-Sulfoacridiziniumbetain
• 10-Sulfo-acridizinium-betain
• NSC98856
• DTXSID60407531
• NSC-98856
• 5361-46-6

• Inchi： 1S/C13H9NO3S/c15-18(16,17)13-6-3-4-10-9-14-7-2-1-5-11(14)8-12(10)13/h1-9H
• InChI Key： CKSDZSQTNRVQEA-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C2C=[N+]3C=CC=CC3=CC2=1)(=O)(=O)[O-]

Computed Properties

• Exact Mass: 260.0382
• Monoisotopic Mass: 259.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.7A^2
• XLogP3: 2.7

Experimental Properties

• PSA: 58.47
• LogP: 2.56340